Cas no 1419075-94-7 ((7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane)
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties
Names and Identifiers
-
- (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane
- (R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane
- PB35561
- SB10876
- CS-0053117
- 1,4-Dioxa-8-azaspiro[4.5]decane, 7-methyl-, (7R)-
- P13845
- DTXSID601252773
- 1419075-94-7
- AS-51893
- AKOS025403658
-
- MDL: MFCD23106455
- Inchi: 1S/C8H15NO2/c1-7-6-8(2-3-9-7)10-4-5-11-8/h7,9H,2-6H2,1H3/t7-/m1/s1
- InChI Key: LUZJZZUAMGFJKW-SSDOTTSWSA-N
- SMILES: O1CCOC21CCN[C@H](C)C2
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 30.5
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM209086-1g |
(R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 95% | 1g |
$1012 | 2021-08-04 | |
| TRC | M222383-10mg |
(7R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M222383-50mg |
(7R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M222383-100mg |
(7R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 100mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM209086-250mg |
(R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM209086-1g |
(R)-7-Methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D585587-1G |
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 97% | 1g |
$1350 | 2024-05-23 | |
| eNovation Chemicals LLC | D585587-5G |
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 97% | 5g |
$2405 | 2024-05-23 | |
| eNovation Chemicals LLC | D585587-10G |
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 97% | 10g |
$4190 | 2024-05-23 | |
| Advanced ChemBlocks | L18507-250MG |
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane |
1419075-94-7 | 97% | 250MG |
$450 | 2023-09-15 |
(7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane
Compound CAS No. 1419075-94-7: (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane
The compound with CAS No. 1419075-94-7, commonly referred to as (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and drug discovery. This molecule belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro[4.5]decane framework is particularly notable for its structural complexity and potential applications in medicinal chemistry.
Recent studies have highlighted the importance of spiro compounds in the development of bioactive molecules. The (7R)-configuration of this compound adds a layer of stereochemical specificity, which is crucial for its interactions with biological systems. The presence of the methyl group at the 7-position further enhances its structural diversity, making it a promising candidate for various chemical modifications and functionalization.
The synthesis of (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methods. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to achieve high yields and enantioselectivity in its preparation. These advancements have significantly improved the accessibility of this compound for further exploration in academic and industrial settings.
In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its dihydroxyl groups at positions 1 and 4 contribute to its hydrophilic nature, while the nitrogen atom at position 8 imparts basicity to the molecule. These properties make it suitable for applications in both aqueous and organic reaction environments.
The biological activity of (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzyme systems, particularly those involved in metabolic pathways. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to modulate the activity of cytochrome P450 enzymes, which are critical for drug metabolism in humans.
Moreover, this compound has shown promise as a building block for more complex molecular architectures. Its spirocyclic framework serves as an excellent platform for attaching various functional groups, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. This versatility has positioned it as a valuable tool in combinatorial chemistry and drug design.
From an environmental perspective, the degradation pathways of (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane have been investigated under simulated environmental conditions. Studies indicate that it undergoes slow hydrolysis under alkaline conditions, with a half-life exceeding 30 days at pH 8. This information is crucial for assessing its potential impact on ecosystems and ensuring its safe use in industrial applications.
In conclusion, (7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its unique combination of stereochemistry, hydrophilicity, and nitrogen functionality makes it an invaluable asset in contemporary chemical research.
1419075-94-7 ((7R)-7-methyl-1,4-dioxa-8-azaspiro[4.5]decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)